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Compound of Interest

Compound Name: Diethyl pimelate

Cat. No.: B1583745 Get Quote

Diethyl Pimelate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties and structure of

diethyl pimelate, a key organic compound with applications in various scientific fields. The

information is presented to support research and development activities, offering concise data

and structural visualizations.

Core Chemical Properties
Diethyl pimelate is a colorless liquid with a fruity odor.[1] It is the diethyl ester of pimelic acid.

Key quantitative properties are summarized in the table below for easy reference and

comparison.
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Property Value Source(s)

Molecular Formula C₁₁H₂₀O₄ [2][3][4][5]

Molecular Weight 216.27 g/mol [1][2][3]

IUPAC Name diethyl heptanedioate [2]

CAS Number 2050-20-6 [2][4][5][6]

SMILES CCOC(=O)CCCCCC(=O)OCC [7]

Melting Point -24 °C [6][7]

Boiling Point

267.6 °C at 760 mmHg149 °C

at 18 Torr192-194 °C at 100

mmHg

[3][6][7]

Density
0.9928 g/cm³ at 20 °C0.996

g/cm³0.994 g/mL at 25 °C
[3][6][7]

Refractive Index n20/D 1.430 (lit.) [3][7]

Solubility
1.97 g/L in water (slightly

soluble)
[1][7]

Flash Point 117.4 °C93 °C (lit.) [7][8]

Vapor Pressure 0.0081 mmHg at 25°C [7]

LogP 2.06310 [7]

Hydrogen Bond Acceptor

Count
4 [1][7]

Rotatable Bond Count 10 [1][7]

Chemical Structure
The structure of diethyl pimelate consists of a seven-carbon dicarboxylic acid backbone

(pimelic acid) where the carboxylic acid groups at positions 1 and 7 are esterified with ethanol.

Caption: 2D chemical structure of diethyl pimelate.
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Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of diethyl pimelate is not

readily available in the surveyed literature, its synthesis would typically be achieved through the

Fischer esterification of pimelic acid with an excess of ethanol in the presence of a strong acid

catalyst, such as sulfuric acid. The reaction mixture is usually heated to drive the equilibrium

towards the formation of the ester. Purification is then carried out, often by distillation under

reduced pressure.

Safety and Handling
Diethyl pimelate is considered a combustible liquid and may cause skin and serious eye

irritation.[2] It may also cause respiratory irritation.[2] Proper personal protective equipment

(PPE), including safety goggles, chemical-resistant gloves, and appropriate respiratory

protection, should be worn when handling this compound.[8][9] Work should be conducted in a

well-ventilated area, and the substance should be stored in a cool, dry place away from

sources of ignition.[8][9] In case of contact with eyes or skin, flush with copious amounts of

water for at least 15 minutes and seek medical attention.[8][9] If inhaled, move to fresh air.[9] If

ingested, do not induce vomiting and seek immediate medical attention.[9]

Spectroscopic Data
Spectroscopic data for diethyl pimelate, including 1H NMR, 13C NMR, and mass

spectrometry, are available in various databases such as the NIST WebBook and

ChemicalBook.[4][5][10] This data is crucial for the structural elucidation and purity assessment

of the compound. Researchers are encouraged to consult these resources for detailed spectral

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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